Cas no 1803880-62-7 (2-Fluoro-6-methyl-3-(trifluoromethoxy)aniline)

• Product Name: 2-Fluoro-6-methyl-3-(trifluoromethoxy)aniline
• CAS No: 1803880-62-7
• MF: C₈H₇F₄NO
• MW: 209.140896081924
• CID: 5006855
• Update Time: 2025-05-23

2-Fluoro-6-methyl-3-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-methyl-3-(trifluoromethoxy)aniline

• Inchi： 1S/C8H7F4NO/c1-4-2-3-5(6(9)7(4)13)14-8(10,11)12/h2-3H,13H2,1H3
• InChI Key： JGAWZUZSUHVELR-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C)=C1N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2

Additional information on 2-Fluoro-6-methyl-3-(trifluoromethoxy)aniline

Professional Introduction to Compound with CAS No. 1803880-62-7 and Product Name: 2-Fluoro-6-methyl-3-(trifluoromethoxy)aniline

2-Fluoro-6-methyl-3-(trifluoromethoxy)aniline, identified by its CAS number 1803880-62-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of aniline derivatives, which are widely recognized for their diverse pharmacological properties and potential applications in drug development. The presence of fluorine and trifluoromethoxy substituents in its molecular structure imparts unique electronic and steric characteristics, making it a valuable candidate for further exploration in synthetic chemistry and biological activity studies.

The molecular structure of 2-Fluoro-6-methyl-3-(trifluoromethoxy)aniline consists of a benzene ring substituted with a fluoro group at the 2-position, a methyl group at the 6-position, and a trifluoromethoxy group at the 3-position. This specific arrangement of functional groups contributes to its distinct chemical reactivity and biological interactions. The fluoro group, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in modulating the pharmacokinetic profile of drug candidates. Similarly, the trifluoromethoxy group introduces additional electronic effects that can influence the compound's interaction with biological targets.

In recent years, there has been growing interest in fluorinated anilines due to their potential as intermediates in the synthesis of novel therapeutic agents. The compound 2-Fluoro-6-methyl-3-(trifluoromethoxy)aniline has been studied for its potential applications in various therapeutic areas, including oncology, anti-inflammatory diseases, and central nervous system disorders. Its structural features make it a promising scaffold for designing molecules with enhanced efficacy and reduced side effects.

One of the most compelling aspects of 2-Fluoro-6-methyl-3-(trifluoromethoxy)aniline is its versatility in synthetic chemistry. The presence of multiple reactive sites allows for further functionalization, enabling chemists to explore a wide range of derivatives with tailored properties. This flexibility is particularly valuable in drug discovery pipelines, where iterative modifications are often necessary to optimize lead compounds.

Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. Studies have demonstrated that fluorine atoms can significantly alter the pharmacological properties of molecules, including their solubility, bioavailability, and target binding affinity. For instance, fluorinated anilines have been shown to exhibit improved binding to certain enzymes and receptors, which could translate into more effective therapeutic outcomes. The compound 2-Fluoro-6-methyl-3-(trifluoromethoxy)aniline is no exception, and its unique structural features make it a compelling candidate for further investigation.

The synthesis of 2-Fluoro-6-methyl-3-(trifluoromethoxy)aniline involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the compound is suitable for downstream applications such as biological testing and drug development. The use of modern techniques like palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired molecular framework efficiently.

In addition to its synthetic significance, 2-Fluoro-6-methyl-3-(trifluoromethoxy)aniline has been explored for its potential biological activities. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in disease pathways. For example, its structural motif resembles known bioactive scaffolds that have shown promise in preclinical models. Further investigation is warranted to fully elucidate its pharmacological profile and therapeutic potential.

The role of computational chemistry in studying compounds like 2-Fluoro-6-methyl-3-(trifluoromethoxy)aniline cannot be overstated. Molecular modeling techniques have enabled researchers to predict how this compound might interact with biological targets at the atomic level. These insights are invaluable for guiding experimental design and optimizing lead compounds before they enter more costly and time-consuming phases of drug development.

As our understanding of fluorinated compounds continues to grow, so does the potential for discovering novel therapeutic agents derived from them. The compound 2-Fluoro-6-methyl-3-(trifluoromethoxy)aniline, with its unique structural features and promising biological profile, represents an exciting area for future research. Continued investigation into this molecule could lead to breakthroughs in treating a variety of diseases and improving patient outcomes.